Cas no 1227582-94-6 (2-Methoxy-5-phenylpyridine-4-carboxaldehyde)

• Product Name: 2-Methoxy-5-phenylpyridine-4-carboxaldehyde
• CAS No: 1227582-94-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD16606792
• CID: 4764239
• Update Time: 2026-02-26

2-Methoxy-5-phenylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-phenylpyridine-4-carboxaldehyde
• 2-Methoxy-5-phenylisonicotinaldehyde
• Y3905

• MDL： MFCD16606792
• Inchi： 1S/C13H11NO2/c1-16-13-7-11(9-15)12(8-14-13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： JFHYGKVPXSFHQL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=O)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on 2-Methoxy-5-phenylpyridine-4-carboxaldehyde

Comprehensive Overview of 2-Methoxy-5-phenylpyridine-4-carboxaldehyde (CAS No. 1227582-94-6)

2-Methoxy-5-phenylpyridine-4-carboxaldehyde (CAS No. 1227582-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carboxaldehyde structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and material science.

The molecular structure of 2-Methoxy-5-phenylpyridine-4-carboxaldehyde features a methoxy group at the 2-position and a phenyl group at the 5-position of the pyridine ring, with a carboxaldehyde functional group at the 4-position. This configuration imparts distinct chemical properties, making it a valuable building block in organic synthesis. Its CAS number 1227582-94-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key applications of 2-Methoxy-5-phenylpyridine-4-carboxaldehyde is in the development of novel pharmaceutical compounds. Its structure is often utilized in the synthesis of heterocyclic derivatives, which are crucial in designing drugs targeting neurological and inflammatory diseases. Recent trends in drug development emphasize the need for such intermediates, as they enable the creation of molecules with improved efficacy and reduced side effects.

In addition to pharmaceuticals, 2-Methoxy-5-phenylpyridine-4-carboxaldehyde finds use in agrochemical research. The compound's ability to act as a precursor for pesticides and herbicides has been explored, particularly in the context of sustainable agriculture. With growing global concerns about food security and environmental impact, researchers are investigating eco-friendly alternatives, and this compound offers promising potential.

The synthesis of 2-Methoxy-5-phenylpyridine-4-carboxaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and cross-coupling reactions. These methods are well-documented in scientific literature, ensuring reproducibility for industrial and academic purposes. The compound's purity and stability are critical factors, and advanced analytical techniques such as HPLC and NMR are employed to verify its quality.

Market demand for 2-Methoxy-5-phenylpyridine-4-carboxaldehyde has been steadily increasing, driven by its applications in high-value industries. Suppliers and manufacturers often highlight its availability in various quantities, catering to both small-scale research and large-scale production needs. The compound's CAS number 1227582-94-6 is a key identifier in procurement processes, ensuring accurate sourcing and compliance with regulatory standards.

Recent advancements in green chemistry have also influenced the production and use of 2-Methoxy-5-phenylpyridine-4-carboxaldehyde. Researchers are exploring solvent-free synthesis routes and catalytic methods to minimize environmental impact. This aligns with the broader industry shift toward sustainable practices, making the compound a topic of interest in eco-friendly chemical innovation.

For those working with 2-Methoxy-5-phenylpyridine-4-carboxaldehyde, safety and handling protocols are essential. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage in laboratory and industrial settings.

In summary, 2-Methoxy-5-phenylpyridine-4-carboxaldehyde (CAS No. 1227582-94-6) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers and manufacturers alike. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.